Cas no 1697844-04-4 (4,5-dimethyl-2,3,7,11-tetraazatricyclo7.4.0.0,2,6trideca-1(9),3,5,7-tetraene)

• Product Name: 4,5-dimethyl-2,3,7,11-tetraazatricyclo7.4.0.0,2,6trideca-1(9),3,5,7-tetraene
• CAS No: 1697844-04-4
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 5809887
• PubChem ID: 103315517
• Update Time: 2025-07-10

4,5-dimethyl-2,3,7,11-tetraazatricyclo7.4.0.0,2,6trideca-1(9),3,5,7-tetraene Chemical and Physical Properties

Names and Identifiers

• 4,5-dimethyl-2,3,7,11-tetraazatricyclo7.4.0.0,2,6trideca-1(9),3,5,7-tetraene
• 1697844-04-4
• EN300-1118155
• 4,5-dimethyl-2,3,7,11-tetraazatricyclo[7.4.0.0,2,6]trideca-1(9),3,5,7-tetraene

• Inchi： 1S/C11H14N4/c1-7-8(2)14-15-10-3-4-12-5-9(10)6-13-11(7)15/h6,12H,3-5H2,1-2H3
• InChI Key： IBVKJSBNYCLDMH-UHFFFAOYSA-N
• SMILES： N12C(=C(C)C(C)=N1)N=CC1CNCCC2=1

Computed Properties

• Exact Mass: 202.121846464g/mol
• Monoisotopic Mass: 202.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 42.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 4,5-dimethyl-2,3,7,11-tetraazatricyclo7.4.0.0,2,6trideca-1(9),3,5,7-tetraene

Comprehensive Analysis of 4,5-dimethyl-2,3,7,11-tetraazatricyclo[7.4.0.0²,⁶]trideca-1(9),3,5,7-tetraene (CAS No. 1697844-04-4)

The compound 4,5-dimethyl-2,3,7,11-tetraazatricyclo[7.4.0.0²,⁶]trideca-1(9),3,5,7-tetraene (CAS No. 1697844-04-4) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique tetraazatricyclic framework, featuring multiple nitrogen atoms, makes it a promising candidate for applications in drug discovery, catalysis, and advanced materials. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, given its resemblance to biologically active purine analogs.

In recent years, the demand for novel nitrogen-rich heterocycles like 4,5-dimethyl-2,3,7,11-tetraazatricyclo[7.4.0.0²,⁶]trideca-1(9),3,5,7-tetraene has surged due to their versatility in medicinal chemistry. This compound's rigid polycyclic structure offers exceptional binding affinity to biological targets, a property highly sought after in the development of targeted cancer therapies and neurodegenerative disease treatments. Its CAS No. 1697844-04-4 serves as a critical identifier for researchers sourcing high-purity samples for preclinical studies.

The synthesis of 4,5-dimethyl-2,3,7,11-tetraazatricyclo[7.4.0.0²,⁶]trideca-1(9),3,5,7-tetraene typically involves multi-step cyclization reactions with precise control over regioselectivity. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to optimize its production, addressing common challenges such as low yields and byproduct formation. These innovations align with the pharmaceutical industry's growing emphasis on green chemistry and sustainable manufacturing practices.

From a materials science perspective, this compound's electron-deficient nitrogen heterocycles exhibit intriguing photophysical properties. Studies suggest potential applications in organic electronics, particularly as electron-transport materials in OLED devices. Its thermal stability and π-conjugated system make it a subject of interest for next-generation optoelectronic materials, coinciding with the global push for energy-efficient display technologies.

Analytical characterization of CAS No. 1697844-04-4 employs sophisticated techniques including X-ray crystallography, NMR spectroscopy, and high-resolution mass spectrometry. These methods confirm the compound's structural integrity and purity – critical parameters for research applications. The emergence of AI-assisted molecular property prediction tools has further accelerated investigations into its physicochemical characteristics and potential bioactivity.

In drug discovery pipelines, derivatives of 4,5-dimethyl-2,3,7,11-tetraazatricyclo[7.4.0.0²,⁶]trideca-1(9),3,5,7-tetraene are being evaluated for their blood-brain barrier permeability and target selectivity – key considerations in central nervous system drug development. The compound's structural features enable diverse structure-activity relationship (SAR) explorations, particularly in modulating protein-protein interactions implicated in disease pathways.

Regulatory aspects surrounding CAS No. 1697844-04-4 emphasize proper handling as a research chemical, with material safety data sheets detailing appropriate storage conditions and personal protective equipment requirements. The compound's classification aligns with standard laboratory chemical protocols, requiring no special permits for research-scale quantities in most jurisdictions.

Future research directions for 4,5-dimethyl-2,3,7,11-tetraazatricyclo[7.4.0.0²,⁶]trideca-1(9),3,5,7-tetraene include exploring its metal coordination chemistry for catalytic applications and further optimization of its synthetic accessibility. The growing availability of custom synthesis services for such specialized heterocycles is facilitating broader investigation across academic and industrial research settings.

As the scientific community continues to investigate nitrogen-dense molecular architectures, compounds like 4,5-dimethyl-2,3,7,11-tetraazatricyclo[7.4.0.0²,⁶]trideca-1(9),3,5,7-tetraene (CAS No. 1697844-04-4) represent important building blocks for innovation across multiple disciplines. Their development reflects the ongoing convergence of computational chemistry, automated synthesis, and high-throughput screening technologies in modern chemical research.